4-Amino-3-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 4-amino-3-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H10N2O2/c10-7-3-4-11-8(5-12)9(7)13-6-1-2-6/h3-6H,1-2H2,(H2,10,11)
• InChI Key: SMIDFLXWANUOMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C=O)N

Description

4-Amino-3-cyclopropoxypicolinaldehyde is a heterocyclic organic compound featuring a pyridine backbone substituted with an amino group, a cyclopropoxy moiety, and an aldehyde functional group. The cyclopropoxy group enhances metabolic stability, while the aldehyde moiety allows for further derivatization via nucleophilic addition or condensation reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-3-cyclopropoxypicolinaldehyde typically involves multi-step organic reactions. One common synthetic route starts with the cyclopropylation of 3-hydroxypyridine to form 3-cyclopropoxypyridine. This intermediate is then subjected to nitration to introduce the nitro group at the 4-position. The nitro group is subsequently reduced to an amino group using a reducing agent such as palladium on carbon (Pd/C) under hydrogen atmosphere. Finally, the aldehyde group is introduced at the 2-position through formylation using a formylating agent like Vilsmeier-Haack reagent .

Industrial Production Methods

Industrial production of 4-Amino-3-cyclopropoxypicolinaldehyde may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for better control of reaction conditions and yields. Additionally, the use of automated systems for purification and isolation of the final product ensures high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-cyclopropoxypicolinaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives such as amides or sulfonamides.

Condensation: The aldehyde group can undergo condensation reactions with amines to form imines or with hydrazines to form hydrazones.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Acyl chlorides, sulfonyl chlorides

Condensation: Primary amines, hydrazines

Major Products Formed

Oxidation: 4-Amino-3-cyclopropoxypicolinic acid

Reduction: 4-Amino-3-cyclopropoxypicolinalcohol

Substitution: 4-Amino-3-cyclopropoxypicolinamides, 4-Amino-3-cyclopropoxypicolinsulfonamides

Condensation: 4-Amino-3-cyclopropoxypicolinaldehyde imines, 4-Amino-3-cyclopropoxypicolinaldehyde hydrazones

Scientific Research Applications

4-Amino-3-cyclopropoxypicolinaldehyde has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: It serves as a precursor for the synthesis of biologically active compounds, including enzyme inhibitors and receptor ligands.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: It is utilized in the development of specialty chemicals and materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-Amino-3-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological macromolecules, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The compound may also participate in redox reactions, influencing cellular oxidative stress pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 4-Amino-3-cyclopropoxypicolinaldehyde is compared below with three analogs: 3-Cyclopropoxy-4-aminopicolinic acid, 4-Amino-3-methoxypicolinaldehyde, and 4-Amino-3-(2,2,2-trifluoroethoxy)picolinaldehyde.

Table 1: Structural and Functional Comparisons

Compound Name	Substituent (Position 3)	Functional Group (Position 4)	Key Properties	Applications
4-Amino-3-cyclopropoxypicolinaldehyde	Cyclopropoxy	Aldehyde	High metabolic stability, moderate solubility in polar aprotic solvents	Kinase inhibitor precursors
3-Cyclopropoxy-4-aminopicolinic acid	Cyclopropoxy	Carboxylic acid	Improved water solubility, lower membrane permeability	Antibacterial agents
4-Amino-3-methoxypicolinaldehyde	Methoxy	Aldehyde	Reduced steric hindrance, higher reactivity in Schiff base formation	Fluorescent probes
4-Amino-3-(2,2,2-trifluoroethoxy)picolinaldehyde	Trifluoroethoxy	Aldehyde	Enhanced electron-withdrawing effects, increased lipophilicity	Anticandidate enzyme inhibitors

Key Findings:

Metabolic Stability: The cyclopropoxy group in 4-Amino-3-cyclopropoxypicolinaldehyde confers superior resistance to oxidative metabolism compared to methoxy or trifluoroethoxy analogs .

Reactivity : The aldehyde group enables facile conjugation with amines or hydrazines, but steric effects from cyclopropoxy reduce reaction rates compared to methoxy-substituted analogs .

Solubility: Cyclopropoxy derivatives exhibit lower aqueous solubility than carboxylic acid analogs (e.g., 3-Cyclopropoxy-4-aminopicolinic acid) but higher than trifluoroethoxy derivatives .